![molecular formula C9H11NO3S B7555005 3-Oxo-3-(2-thiophen-2-ylethylamino)propanoic acid](/img/structure/B7555005.png)
3-Oxo-3-(2-thiophen-2-ylethylamino)propanoic acid
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Overview
Description
3-Oxo-3-(2-thiophen-2-ylethylamino)propanoic acid, also known as TTA, is a synthetic compound that belongs to the class of thiazolidinedione derivatives. TTA has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, obesity, and cancer.
Mechanism of Action
3-Oxo-3-(2-thiophen-2-ylethylamino)propanoic acid exerts its effects by activating PPARγ, a nuclear receptor that regulates gene expression involved in glucose and lipid metabolism, inflammation, and cell differentiation. This compound binds to the ligand-binding domain of PPARγ, inducing a conformational change that allows the receptor to interact with coactivators and initiate transcription of target genes. This compound also inhibits the activity of the enzyme fatty acid synthase, which is involved in de novo lipogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In diabetes, this compound has been found to improve insulin sensitivity and glucose tolerance by increasing glucose uptake and utilization in skeletal muscle and adipose tissue. This compound also reduces hepatic glucose production and improves lipid metabolism by reducing triglyceride and cholesterol levels. In obesity, this compound has been found to reduce adiposity by decreasing adipocyte size and increasing energy expenditure. This compound also improves lipid metabolism by reducing triglyceride and cholesterol levels. In cancer, this compound has been found to inhibit cell proliferation and induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR pathway.
Advantages and Limitations for Lab Experiments
3-Oxo-3-(2-thiophen-2-ylethylamino)propanoic acid has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in various in vitro and in vivo assays. This compound has also been shown to have low toxicity and high selectivity for PPARγ. However, this compound has some limitations for lab experiments. It has poor solubility in water and requires the use of organic solvents for administration. This compound also has a short half-life and requires frequent dosing in animal studies.
Future Directions
There are several future directions for 3-Oxo-3-(2-thiophen-2-ylethylamino)propanoic acid research. In diabetes, this compound could be further studied for its potential in combination therapy with other antidiabetic drugs. In obesity, this compound could be further studied for its potential in preventing and treating metabolic syndrome. In cancer, this compound could be further studied for its potential in combination therapy with other anticancer drugs. This compound could also be further studied for its potential in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, new this compound derivatives could be synthesized and tested for their potential therapeutic applications.
Synthesis Methods
3-Oxo-3-(2-thiophen-2-ylethylamino)propanoic acid can be synthesized by the reaction of 2-(2-thiophen-2-ylethyl)amine with ethyl acetoacetate in the presence of a base, followed by acid hydrolysis and decarboxylation. The resulting compound is a white crystalline powder with a melting point of 129-131°C.
Scientific Research Applications
3-Oxo-3-(2-thiophen-2-ylethylamino)propanoic acid has been shown to have potential therapeutic applications in various diseases. In diabetes, this compound has been found to improve insulin sensitivity and glucose tolerance by activating the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. This compound has also been shown to have anti-obesity effects by reducing adiposity and increasing energy expenditure. In cancer, this compound has been found to inhibit cell proliferation and induce apoptosis in various cancer cell lines.
properties
IUPAC Name |
3-oxo-3-(2-thiophen-2-ylethylamino)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3S/c11-8(6-9(12)13)10-4-3-7-2-1-5-14-7/h1-2,5H,3-4,6H2,(H,10,11)(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCMMAUZOARHAGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CCNC(=O)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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